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Compound of Interest

Compound Name: (Cyclohexanecarbonyl)-L-leucine

Cat. No.: B2872877

(Cyclohexanecarbonyl)-L-leucine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 157116-68-2 Molecular Formula: C13H23NO3

This technical guide provides a comprehensive overview of (Cyclohexanecarbonyl)-L-
leucine, a derivative of the essential amino acid L-leucine. Due to the limited availability of
specific experimental data for this particular derivative, this document leverages the extensive
research on L-leucine to infer its potential biological activities and mechanisms of action. The
information presented herein is intended to serve as a foundational resource for research and
development endeavors.

Physicochemical Properties

A summary of the key physicochemical properties of (Cyclohexanecarbonyl)-L-leucine is
presented in the table below.
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Property Value

CAS Number 157116-68-2
Molecular Formula C13H23NO3
Molecular Weight 241.33 g/mol
Appearance White to off-white solid
Purity >97.0%

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for (Cyclohexanecarbonyl)-L-leucine is not
readily available in published literature, a general method for the N-acylation of an amino acid
is well-established. The following represents a plausible experimental protocol for its synthesis.

Experimental Protocol: Synthesis of
(Cyclohexanecarbonyl)-L-leucine

Objective: To synthesize (Cyclohexanecarbonyl)-L-leucine via N-acylation of L-leucine with
cyclohexanecarbonyl chloride.

Materials:

e L-leucine

e Cyclohexanecarbonyl chloride

e Sodium bicarbonate (NaHCO3)

e Dichloromethane (CH2CI2)

e Hydrochloric acid (HCI), 1M solution
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSO4)
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e Rotary evaporator
o Standard laboratory glassware and magnetic stirrer
Procedure:

o Dissolution: In a round-bottom flask, dissolve L-leucine (1 equivalent) in a 1M aqueous
solution of sodium bicarbonate.

o Acylation: Cool the solution in an ice bath and slowly add cyclohexanecarbonyl chloride (1.1
equivalents) dropwise while stirring vigorously.

o Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 4-
6 hours.

o Extraction: Transfer the reaction mixture to a separatory funnel and wash with
dichloromethane. Acidify the aqueous layer to a pH of approximately 2 with 1M HCI.

e Product Isolation: Extract the acidified aqueous layer three times with dichloromethane.

e Drying and Concentration: Combine the organic extracts and dry over anhydrous
magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced
pressure using a rotary evaporator to yield the crude product.

 Purification: The crude (Cyclohexanecarbonyl)-L-leucine can be further purified by
recrystallization or column chromatography.

Workflow Diagram:
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Synthesis Workflow
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Caption: A generalized workflow for the synthesis of (Cyclohexanecarbonyl)-L-leucine.

Potential Biological Activity and Signaling Pathways

As a derivative of L-leucine, (Cyclohexanecarbonyl)-L-leucine is anticipated to exhibit similar
biological activities, primarily related to the regulation of protein synthesis and cellular
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metabolism. L-leucine is a key activator of the mammalian target of rapamycin complex 1
(mTORC1) signaling pathway, a central regulator of cell growth, proliferation, and survival.[1][2]

The mTORC1 pathway is activated by various upstream signals, including growth factors,
energy status, and amino acids. L-leucine plays a crucial role in the amino acid-mediated
activation of mTORC1.[3] This activation leads to the phosphorylation of downstream effectors,
such as S6 kinase 1 (S6K1) and eukaryaotic initiation factor 4E-binding protein 1 (4E-BP1),
which in turn promote protein synthesis.[4]

Signaling Pathway Diagram:
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Caption: The central role of L-leucine in the mTORC1 signaling pathway.

Conclusion
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(Cyclohexanecarbonyl)-L-leucine is a derivative of L-leucine with potential applications in
areas where modulation of the mTORC1 pathway is desirable, such as in sports nutrition and
therapeutic interventions for muscle wasting conditions. While direct experimental data for this
specific compound is sparse, the well-documented biological roles of L-leucine provide a strong
foundation for future research. The experimental protocols and signaling pathway diagrams
presented in this guide are intended to facilitate further investigation into the precise biological
functions and therapeutic potential of (Cyclohexanecarbonyl)-L-leucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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